Cas no 2034411-58-8 (N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide)

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide is a heterocyclic sulfonamide compound featuring a thiophene-pyridine hybrid scaffold. This structure confers potential utility in medicinal chemistry and materials science due to its electron-rich aromatic systems and sulfonamide functionality, which may enhance binding interactions in biological targets or modulate electronic properties in synthetic applications. The compound’s rigid, conjugated framework suggests stability under a range of conditions, while the sulfonamide group offers derivatization potential for further functionalization. Its precise physicochemical and pharmacological properties would require empirical evaluation, but its design aligns with motifs common in kinase inhibitors and optoelectronic materials.
N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide structure
2034411-58-8 structure
Product Name:N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide
CAS No:2034411-58-8
MF:C15H13N3O2S2
MW:331.4126
CID:5350407
Update Time:2025-05-25

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[(5-thiophen-2-ylpyridin-3-yl)methyl]pyridine-3-sulfonamide
    • N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)pyridine-3-sulfonamide
    • N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide
    • Inchi: 1S/C15H13N3O2S2/c19-22(20,14-3-1-5-16-11-14)18-9-12-7-13(10-17-8-12)15-4-2-6-21-15/h1-8,10-11,18H,9H2
    • InChI Key: RRJYYSVEFZOLDR-UHFFFAOYSA-N
    • SMILES: S(C1=C([H])N=C([H])C([H])=C1[H])(N([H])C([H])([H])C1C([H])=NC([H])=C(C2=C([H])C([H])=C([H])S2)C=1[H])(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 452
  • XLogP3: 1.6
  • Topological Polar Surface Area: 109

N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide Pricemore >>

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Additional information on N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide

Recent Advances in the Study of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide (CAS: 2034411-58-8)

The compound N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide (CAS: 2034411-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiophene-pyridine hybrid structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide to enhance its pharmacological profile. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict the compound's binding affinity to various biological targets. These in silico studies suggest that the compound exhibits high selectivity for specific protein kinases, making it a promising candidate for the development of targeted therapies.

In vitro and in vivo experiments have further validated the compound's potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide exhibits potent inhibitory activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit cell proliferation was attributed to its interaction with key signaling pathways, such as the PI3K/AKT/mTOR cascade. These findings highlight its potential as an anticancer agent.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies have revealed that N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide has favorable absorption and distribution characteristics, with moderate plasma protein binding and good oral bioavailability. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Researchers are currently exploring structural modifications to address these limitations while preserving the compound's therapeutic efficacy.

Beyond its anticancer potential, preliminary studies have also investigated the compound's applicability in other therapeutic areas. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide exhibits anti-inflammatory activity by modulating the NF-κB pathway. This suggests its potential utility in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}pyridine-3-sulfonamide (CAS: 2034411-58-8) represents a versatile scaffold with significant therapeutic potential across multiple disease areas. Ongoing research efforts are focused on refining its pharmacological properties and expanding its applications. Future studies will likely explore its combination with other therapeutic agents and its performance in clinical trials, paving the way for its eventual translation into clinical practice.

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